3-Benzyloxycarbonylamino-2,2-difluoropropionic acid

• Molecular Formula: C11H11F2NO4
• Molecular Weight: 259.21 g/mol
• IUPAC Name: 2,2-difluoro-3-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C11H11F2NO4/c12-11(13,9(15)16)7-14-10(17)18-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,17)(H,15,16)
• InChI Key: SSESYVYFYXTFSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCC(C(=O)O)(F)F

Description

3-Benzyloxycarbonylamino-2,2-difluoropropionic acid is a useful research compound. Its molecular formula is C11H11F2NO4 and its molecular weight is 259.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Benzyloxycarbonylamino-2,2-difluoropropionic acid methyl ester (3.3 g, 12.1 mmol), THF (50 ml), methanol (50 ml) and 1 N sodium hydroxide solution (50ml) were mixed and stirred for 16 hours at room temperature. After adjusting the pH to acidic reaction and removal of organic solvent by evaporation, the aqueous residue was extracted twice with ethyl acetate. The combined organic layers were washed twice with 5% brine, dried over magnesium sulphate and filtered through a short silica column before concentration in vacuo to afford 2.6 g (83%) of 3-benzyloxycarbonylamino-2,2-difluoropropionic acid as an oil.